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Compound of Interest

Compound Name: Phoslactomycin B

Cat. No.: B1246829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, biosynthesis, and

mechanism of action of Phoslactomycin B, a potent natural product derived from

Streptomyces. The document details experimental protocols, presents quantitative data in a

structured format, and includes visualizations of key biological and experimental processes.

Introduction
Phoslactomycin B is a member of the phoslactomycin family of natural products, which are

potent and selective inhibitors of the protein serine/threonine phosphatase 2A (PP2A).[1][2][3]

[4] First isolated from Streptomyces, these compounds have garnered significant interest due

to their diverse biological activities, including antifungal, antibacterial, antitumor, and antiviral

properties.[5][6][7] Phoslactomycin B, a polyketide-derived metabolite, is characterized by a

unique chemical structure featuring an α,β-unsaturated δ-lactone, a phosphate ester, a

conjugated diene, and a cyclohexane ring.[8] Its ability to selectively target PP2A makes it a

valuable tool for studying cellular signaling pathways and a promising lead compound in drug

discovery.

Discovery and Producing Organisms
Phoslactomycin B and its analogues have been isolated from various species of

Streptomyces, soil-dwelling bacteria renowned for their prolific production of secondary

metabolites. Notable Phoslactomycin B-producing strains include:
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Streptomyces sp. HK-803: This strain was instrumental in the cloning and sequencing of the

Phoslactomycin biosynthetic gene cluster.[5][9]

Streptomyces platensis: This species has also been identified as a producer of

phoslactomycins.[1][7]

Streptomyces nigrescens SC-273: This strain was one of the original sources from which

phoslactomycins A to F were isolated and structurally elucidated.[8]

Streptomyces sp. MLA1839: New members of the phoslactomycin family, phoslactomycins H

and I, were isolated from this strain.[6]

Streptomyces auratus strain AGR0001: This strain is known to produce neophoslactomycin

A, a novel analogue of phoslactomycin.[10]

The discovery of these compounds typically involves screening programs where extracts from

Streptomyces cultures are tested for specific biological activities, such as antifungal or enzyme-

inhibitory effects.

Data Presentation
This section summarizes the key quantitative data related to Phoslactomycin B.

Table 1: Physicochemical Properties of Phoslactomycin
B

Property Value Reference

Chemical Formula C25H40NO8P [1]

Molar Mass 513.568 g·mol−1 [1]

Table 2: Biological Activity of Phoslactomycins
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Compound Target IC50
Cell
Line/Assay
Condition

Reference

Phoslactomycins
Protein

Phosphatase 2A
4.7 µM in vitro assay [3]

Table 3: Enhanced Production of Phoslactomycin B
Strain Modification Titer Increase Reference

Streptomyces sp. HK-

803

Allelic replacement of

plmS2
6-fold [5][9]

Experimental Protocols
This section provides detailed methodologies for the key experiments involved in the study of

Phoslactomycin B.

Fermentation of Streptomyces for Phoslactomycin B
Production
This protocol is a general guideline based on common practices for Streptomyces fermentation.

[11][12][13]

Inoculum Preparation:

Aseptically transfer a loopful of sporulated Streptomyces culture from an agar plate to a 50

mL flask containing 10 mL of a suitable seed medium (e.g., starch casein broth).

Incubate the flask at 28-30°C for 2-3 days on a rotary shaker at 200 rpm.

Production Culture:

Transfer the seed culture (5-10% v/v) to a larger production flask (e.g., 1 L) containing 200

mL of production medium (e.g., M15 medium).

Incubate the production culture at 28-30°C for 5-7 days on a rotary shaker at 200 rpm.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10220590/
https://www.benchchem.com/product/b1246829?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12819191/
https://pure.korea.ac.kr/en/publications/enhancement-and-selective-production-of-phoslactomycin-b-a-protei/
https://www.benchchem.com/product/b1246829?utm_src=pdf-body
https://www.benchchem.com/product/b1246829?utm_src=pdf-body
https://www.beilstein-journals.org/bjoc/articles/18/101
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0222933
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2022.907816/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction and Purification of Phoslactomycin B
The following protocol outlines a general procedure for the extraction and purification of

phoslactomycins.[6][8][14][15]

Extraction:

After fermentation, centrifuge the culture broth to separate the mycelium from the

supernatant.

Extract the supernatant three times with an equal volume of ethyl acetate.

Combine the organic extracts and evaporate the solvent under reduced pressure to obtain

a crude extract.

Purification:

Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., methanol).

Subject the dissolved extract to column chromatography. A variety of stationary phases

can be used, including silica gel or reversed-phase C18 material.

Elute the column with a gradient of solvents, such as a hexane-ethyl acetate or methanol-

water system.

Collect fractions and monitor them by thin-layer chromatography (TLC) or high-

performance liquid chromatography (HPLC).

Pool the fractions containing Phoslactomycin B and concentrate them.

Further purify the compound using preparative HPLC to obtain pure Phoslactomycin B.

[14]

Structural Elucidation
The structure of Phoslactomycin B is determined using a combination of spectroscopic

techniques.[8][14]
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Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

1D NMR (¹H and ¹³C): Provides information about the chemical environment of protons

and carbons in the molecule.

2D NMR (COSY, HSQC, HMBC): Used to establish the connectivity between atoms and

assemble the final structure.

Protein Phosphatase 2A (PP2A) Inhibition Assay
This assay is used to determine the inhibitory activity of Phoslactomycin B against its target

enzyme.[3]

Enzyme and Substrate Preparation:

Purify PP2A from a suitable source (e.g., bovine heart) or use a commercially available

recombinant enzyme.

Prepare a solution of a phosphorylated substrate, such as phosphorylase a labeled with

³²P.

Inhibition Assay:

Pre-incubate PP2A with varying concentrations of Phoslactomycin B in an appropriate

assay buffer.

Initiate the reaction by adding the phosphorylated substrate.

After a defined incubation period, stop the reaction by adding trichloroacetic acid.

Measure the amount of released ³²P-labeled phosphate to determine the enzyme activity.

Calculate the IC50 value, which is the concentration of Phoslactomycin B required to

inhibit 50% of the PP2A activity.
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Caption: Inhibition of PP2A by Phoslactomycin B disrupts cellular signaling.

Experimental Workflow
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Caption: Workflow for Phoslactomycin B discovery and characterization.

Biosynthesis of Phoslactomycin B
Phoslactomycin B is synthesized via a type I polyketide synthase (PKS) pathway.[1] The

entire 75-kb biosynthetic gene cluster from Streptomyces sp. HK-803 has been successfully

cloned and sequenced.[5][9] The biosynthesis is initiated with a cyclohexanecarboxylic acid

(CHC) primer.[5] The PKS machinery, consisting of a loading domain and seven extension

modules, then generates an unusual linear unsaturated polyketide chain.[5][9] Subsequent

post-PKS modifications, including hydroxylation and esterification, lead to the formation of

Phoslactomycin B and its various analogues.[5] Genetic engineering of the biosynthetic gene
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cluster, for instance, by allelic replacement of the plmS2 gene, has been shown to significantly

enhance the selective production of Phoslactomycin B.[5][9]

Mechanism of Action
The primary molecular target of Phoslactomycin B is protein phosphatase 2A (PP2A), a key

serine/threonine phosphatase involved in a multitude of cellular processes.[1][3]

Phoslactomycin A (a closely related analogue) has been demonstrated to directly bind to the

catalytic subunit of PP2A (PP2Ac) at the Cys-269 residue.[2][4] By inhibiting PP2A,

Phoslactomycin B disrupts the dephosphorylation of various substrate proteins. This leads to

alterations in cellular signaling cascades that regulate processes such as the organization of

the actin cytoskeleton, cell growth, and signal transduction.[1][3] The specific inhibition of PP2A

makes Phoslactomycin B a valuable chemical probe for dissecting the complex roles of this

phosphatase in cellular physiology and pathology.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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